Cas no 1292369-15-3 (Benzyl 3-((methylamino)methyl)pyrrolidine-1-carboxylate)

• Product Name: Benzyl 3-((methylamino)methyl)pyrrolidine-1-carboxylate
• CAS No: 1292369-15-3
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD08061959
• CID: 1089776
• PubChem ID: 53413921
• Update Time: 2025-10-31

Benzyl 3-((methylamino)methyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-((methylamino)methyl)pyrrolidine-1-carboxylate
• benzyl 3-(methylaminomethyl)pyrrolidine-1-carboxylate
• 3-Methylaminomethyl-pyrrolidine-1-carboxylic acid benzyl ester
• AM91661
• DTXSID20696722
• J-519779
• Benzyl 3-[(methylamino)methyl]pyrrolidine-1-carboxylate
• Benzyl3-((methylamino)methyl)pyrrolidine-1-carboxylate
• A888881
• 1-Pyrrolidinecarboxylic acid, 3-[(methylamino)methyl]-, phenylmethyl ester
• 1292369-15-3
• AKOS022173201
• DB-315492

• MDL： MFCD08061959
• Inchi： 1S/C14H20N2O2/c1-15-9-13-7-8-16(10-13)14(17)18-11-12-5-3-2-4-6-12/h2-6,13,15H,7-11H2,1H3
• InChI Key： QYFFWBSUIXIBQG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CNC)C1)=O

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 3-((methylamino)methyl)pyrrolidine-1-carboxylate

Professional Introduction to Benzyl 3-((methylamino)methyl)pyrrolidine-1-carboxylate (CAS No. 1292369-15-3)

Benzyl 3-((methylamino)methyl)pyrrolidine-1-carboxylate, a compound with the chemical identifier CAS No. 1292369-15-3, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular framework of Benzyl 3-((methylamino)methyl)pyrrolidine-1-carboxylate consists of a pyrrolidine core appended with a benzylic group and a N-methylamino side chain, which contributes to its unique chemical properties. This structural configuration not only imparts flexibility to the molecule but also facilitates interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for innovative pharmacological agents has surged, driven by the need for more effective and targeted treatments for various diseases. The compound Benzyl 3-((methylamino)methyl)pyrrolidine-1-carboxylate has emerged as a key player in this landscape, thanks to its ability to modulate biological pathways involved in inflammation, neurodegeneration, and cancer. Its dual functionality, arising from the presence of both the pyrrolidine and methylamino moieties, allows it to engage with multiple targets simultaneously, enhancing its therapeutic potential.

One of the most compelling aspects of Benzyl 3-((methylamino)methyl)pyrrolidine-1-carboxylate is its role in the development of novel therapeutic strategies. Current research indicates that this compound exhibits potent inhibitory effects on enzymes and receptors implicated in disease progression. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins that mediate pain and inflammation. Additionally, preliminary findings suggest that it may interact with kinases and other signaling proteins, offering a multifaceted approach to treating chronic conditions.

The synthesis of Benzyl 3-((methylamino)methyl)pyrrolidine-1-carboxylate involves a series of well-designed chemical transformations that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the preparation of a pyrrolidine derivative followed by functionalization with a benzylic group and an N-methylamino side chain. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity, underscoring the compound's suitability for industrial-scale production.

The pharmacokinetic properties of Benzyl 3-((methylamino)methyl)pyrrolidine-1-carboxylate are another area of intense interest. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for its clinical efficacy. Its moderate lipophilicity ensures good penetration into tissues, while its stability under physiological conditions enhances its bioavailability. These attributes make it an attractive candidate for further development into a drug candidate.

In conclusion, Benzyl 3-((methylamino)methyl)pyrrolidine-1-carboxylate (CAS No. 1292369-15-3) represents a significant advancement in pharmaceutical chemistry with broad implications for therapeutic intervention. Its unique molecular structure, coupled with its ability to modulate multiple biological targets, positions it as a promising candidate for future drug development. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine today.